Cas no 56421-70-6 (5-chloro-2-(thiophen-2-yl)pyridine)

• Product Name: 5-chloro-2-(thiophen-2-yl)pyridine
• CAS No: 56421-70-6
• MF: C₉H₆ClNS
• MW: 195.668639659882
• CID: 3028953
• PubChem ID: 12841040
• Update Time: 2025-06-07

5-chloro-2-(thiophen-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(thiophen-2-yl)pyridine
• Pyridine, 5-chloro-2-(2-thienyl)-

• Inchi： 1S/C9H6ClNS/c10-7-3-4-8(11-6-7)9-2-1-5-12-9/h1-6H
• InChI Key： KCKZFOZOLSPWEK-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)=NC=C(Cl)C=C1

Computed Properties

• Exact Mass: 194.9909481g/mol
• Monoisotopic Mass: 194.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-chloro-2-(thiophen-2-yl)pyridine

Introduction to 5-Chloro-2-(Thiophen-2-yl)pyridine (CAS No. 56421-70-6)

5-Chloro-2-(thiophen-2-yl)pyridine, with the CAS number 56421-70-6, is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a thiophene moiety, and a chlorine substituent. The combination of these functional groups endows 5-chloro-2-(thiophen-2-yl)pyridine with a range of interesting chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The molecular formula of 5-chloro-2-(thiophen-2-yl)pyridine is C₉H₆ClNS, and its molecular weight is 187.67 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 88 to 90°C, and it exhibits good thermal stability under standard laboratory conditions.

In recent years, 5-chloro-2-(thiophen-2-yl)pyridine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The presence of the pyridine ring and thiophene moiety provides multiple sites for functionalization, allowing chemists to introduce various substituents to modulate the compound's biological activity. For instance, the chlorine atom can be readily replaced with other functional groups through nucleophilic substitution reactions, leading to a diverse array of derivatives with tailored properties.

A notable example of the utility of 5-chloro-2-(thiophen-2-yl)pyridine in medicinal chemistry is its role in the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. Research has shown that certain derivatives of 5-chloro-2-(thiophen-2-yl)pyridine exhibit potent SSRI activity, making them promising candidates for the treatment of depression and anxiety disorders. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of 5-chloro-2-(thiophen-2-yl)pyridine-based compounds demonstrated high affinity for the serotonin transporter (SERT) and showed significant antidepressant-like effects in animal models.

Beyond its applications in central nervous system (CNS) disorders, 5-chloro-2-(thiophen-2-yl)pyridine has also been explored for its potential as an anticancer agent. The unique electronic properties of the pyridine-thiophene scaffold have been shown to enhance the compound's ability to interact with specific protein targets involved in cancer progression. A study published in Cancer Research in 2019 described how certain derivatives of 5-chloro-2-(thiophen-2-yl)pyridine exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. These findings highlight the potential of this compound as a lead structure for the development of novel anticancer drugs.

In addition to its pharmaceutical applications, 5-chloro-2-(thiophen-2-yl)pyridine has found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These metal complexes have shown promise as catalysts for various organic transformations, such as cross-coupling reactions and polymerization processes. A recent study published in Inorganic Chemistry demonstrated that palladium complexes containing 5-chloro-2-(thiophen-2-yl)pyridine-based ligands exhibited high catalytic activity and selectivity in Suzuki-Miyaura coupling reactions.

The synthetic accessibility of 5-chloro-2-(thiophen-2-yl)pyridine has also contributed to its widespread use in academic and industrial settings. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One common approach involves the reaction between 5-chloropyridin-2(1H)-one and thiopheneboronic acid under palladium-catalyzed conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

In conclusion, 5-chloro-2-(thiophen-2-y l)pyridine (CAS No. 56421-70-6) is a multifaceted compound with significant potential across various fields of chemistry and biology. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on drug discovery, catalysis, and materials science. As ongoing research continues to uncover new applications and properties, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.